Cas no 77189-88-9 (Benzene, 1,3,5-trimethoxy-2-[(4-methylphenyl)thio]-)

• Product Name: Benzene, 1,3,5-trimethoxy-2-[(4-methylphenyl)thio]-
• CAS No: 77189-88-9
• MF: C₁₆H₁₈O₃S
• MW: 290.377323627472
• CID: 1783867
• PubChem ID: 12722992
• Update Time: 2025-04-21

Benzene, 1,3,5-trimethoxy-2-[(4-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3,5-trimethoxy-2-[(4-methylphenyl)thio]-
• 77189-88-9
• 1,3,5-Trimethoxy-2-[(4-methylphenyl)sulfanyl]benzene
• p-Tolyl(2,4,6-trimethoxyphenyl)sulfane
• HS-5658

• Inchi： 1S/C16H18O3S/c1-11-5-7-13(8-6-11)20-16-14(18-3)9-12(17-2)10-15(16)19-4/h5-10H,1-4H3
• InChI Key： UUWHPYQNMBMPNT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)C1C(=CC(=CC=1OC)OC)OC

Computed Properties

• Exact Mass: 290.09766561g/mol
• Monoisotopic Mass: 290.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 53Ų